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Compound of Interest

Compound Name: Propyl myristate

Cat. No.: B080233 Get Quote

An In-depth Technical Guide to Propyl Myristate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical and physical

properties, safety data, and handling procedures for propyl myristate. The information is

intended for use by professionals in research, development, and manufacturing involving this

compound.

Chemical Identification
Chemical Name: Propyl Myristate

CAS Number: 110-27-0[1][2][3][4][5][6]

Synonyms: Isopropyl myristate (IPM), Tetradecanoic acid, 1-methylethyl ester[1][5][7]

Molecular Formula: C17H34O2[2][4][6][7]

Molecular Weight: 270.45 g/mol [2][6]

Physicochemical Properties
Propyl myristate is a colorless, odorless liquid.[2][4][8] It is an ester of isopropyl alcohol and

myristic acid.[1]
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Table 1: Quantitative Physicochemical Data for Propyl Myristate

Property Value Reference

Melting Point 3 °C (37.4°F) [2][4][7][8]

Boiling Point 193 °C @ 20 mmHg [2]

167 °C @ 9 mmHg [1]

Decomposes at 208°C [7]

Density 0.85 g/cm³ [1]

Specific Gravity 0.8532 (Water = 1) [7]

Flash Point >230 °F (>110 °C) [2][4]

Water Solubility Insoluble [7]

Solubility

Soluble in acetone, partially

soluble in methanol.[7]

Miscible with alcohol.

Immiscible with water and

glycerol.[2]

[2][7]

Safety and Handling
According to multiple safety data sheets, propyl myristate is not classified as a hazardous

substance.[6][8][9] However, it may cause skin and eye irritation upon contact.[7]

3.1. Personal Protective Equipment (PPE)

When handling propyl myristate, the following personal protective equipment is

recommended:

Eye Protection: Splash goggles or safety glasses with side-shields.[7][10]

Hand Protection: Chemically resistant gloves.[10]

Skin and Body Protection: Laboratory coat and long-sleeved clothing.[7][10]
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3.2. First Aid Measures

The following diagram outlines the recommended first aid procedures in case of exposure to

propyl myristate.

Exposure Type First Aid Procedure

Medical Attention

Eye Contact
Check for and remove contact lenses.
Rinse immediately with plenty of water.

Skin Contact Wash off with soap and plenty of water.
Cover irritated skin with an emollient.

Inhalation Allow the victim to rest in a well-ventilated area.

Ingestion Do NOT induce vomiting.
Rinse mouth with water.

Seek immediate medical attention.

If irritation persists

Click to download full resolution via product page

Caption: First aid procedures for propyl myristate exposure.

Experimental Protocols
Detailed experimental protocols for specific applications of propyl myristate are highly

dependent on the nature of the research. For instance, its use as a penetration enhancer in

topical drug delivery would involve in vitro skin permeation studies using Franz diffusion cells. A

typical protocol would involve:

Preparation of the Formulation: Dissolving the active pharmaceutical ingredient (API) and

propyl myristate in a suitable vehicle.
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Skin Preparation: Excising rat or porcine skin, removing subcutaneous fat, and mounting it

on the Franz diffusion cell.

Application of the Formulation: Applying a known quantity of the formulation to the epidermal

side of the skin.

Sampling: Periodically withdrawing samples from the receptor medium (typically a buffered

solution) for analysis.

Quantification: Analyzing the concentration of the API in the samples using a validated

analytical method, such as high-performance liquid chromatography (HPLC).

Storage and Stability
Propyl myristate should be stored in a tightly closed container in a cool, dry, and well-

ventilated place.[7][10] It is a stable compound but is incompatible with strong oxidizing agents.

[2]

This guide provides a summary of the key technical data for propyl myristate. For more

detailed information, please refer to the specific Safety Data Sheet (SDS) provided by your

supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Isopropyl myristate - Wikipedia [en.wikipedia.org]

2. Isopropyl myristate | 110-27-0 [chemicalbook.com]

3. isopropyl myristate, 110-27-0 [thegoodscentscompany.com]

4. alfa-chemistry.com [alfa-chemistry.com]

5. Isopropyl myristate [webbook.nist.gov]

6. cdhfinechemical.com [cdhfinechemical.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b080233?utm_src=pdf-body
https://www.oxfordlabfinechem.com/msds/(P-07417)%20Iso-PROPYL%20MYRISTATE%2098%20Extra%20Pure.pdf
https://www.scienceinteractive.com/wp-content/uploads/2023/03/Isopropyl-Myristate-Spectrum.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9482638.htm
https://www.benchchem.com/product/b080233?utm_src=pdf-body
https://www.benchchem.com/product/b080233?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Isopropyl_myristate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9482638.htm
https://www.thegoodscentscompany.com/data/rw1019332.html
https://www.alfa-chemistry.com/product/isopropyl-myristate-cas-110-27-0-499311.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C110270&Units=SI
https://www.cdhfinechemical.com/images/product/msds/19_1548347575_IsoPropylMyristate-CASNO-110-27-0-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. oxfordlabfinechem.com [oxfordlabfinechem.com]

8. hekserij.nl [hekserij.nl]

9. spectrumchemical.com [spectrumchemical.com]

10. scienceinteractive.com [scienceinteractive.com]

To cite this document: BenchChem. [Propyl myristate CAS number and safety data sheet].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080233#propyl-myristate-cas-number-and-safety-
data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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